1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)-1H-benzimidazole dihydrochloride
Overview
Description
The compound “1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)-1H-benzimidazole dihydrochloride” is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds. This structure is notable for its inclusion of a piperidine ring, which is a common feature in many pharmaceutical drugs .
Molecular Structure Analysis
The molecular structure likely includes a benzimidazole core, a trifluoromethyl group, and a piperidine ring. The exact structure would depend on the positions of these groups on the benzimidazole core .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and boiling point could be influenced by the presence and position of the trifluoromethyl group and the piperidine ring .Scientific Research Applications
Pharmacological Activity Exploration
Antiarrhythmic and Antiaggregatory Activities
Research has identified derivatives of benzimidazoles, such as dialkylaminobenzimidazoles, with potential antiarrhythmic, antiaggregation, and other pharmacological activities. For instance, some derivatives demonstrated significant NHE-inhibiting activity and antiaggregatory activity, surpassing known compounds like zoniporide and acetylsalicylic acid, respectively (Zhukovskaya et al., 2017).
Antitubercular Agents
Derivatives of 1H-benzimidazol-2-ylmethyl piperidin-4-imine have been developed and evaluated for their antitubercular activity, demonstrating potent effects against Mycobacterium tuberculosis strains with minimal inhibitory concentrations indicating significant potency and low toxicity (Revathi et al., 2015).
Antibacterial Applications
A series of 2-piperidin-4-yl-benzimidazoles have been synthesized and evaluated for their antibacterial activities, showing effectiveness against both Gram-positive and Gram-negative bacteria. These compounds represent a new class of potential antibacterial agents (He et al., 2003).
Chemical Synthesis and Characterization
Synthesis Techniques
Novel synthesis methods have been developed for benzimidazole derivatives, including those related to 1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)-1H-benzimidazole dihydrochloride. These methods aim at enhancing the chemical diversity and pharmacological profiles of benzimidazole-based compounds (Srinivasulu et al., 2005).
Fluorescent Probes for DNA Detection
Aminated benzimidazo[1,2-a]quinolines, substituted with piperidine, have been synthesized and characterized for potential applications as DNA-specific fluorescent probes. This research demonstrates the utility of benzimidazole derivatives in biochemical assays and molecular biology (Perin et al., 2011).
Antifungal Screening
Benzimidazole and piperazine derivatives have been synthesized and evaluated for their antifungal potential, showcasing moderate activity against fungal strains like Trichophyton rubrum and Candida albicans. This indicates the broad spectrum of biological activities possessed by benzimidazole derivatives (Gadhave et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-(piperidin-4-ylmethyl)-2-(trifluoromethyl)benzimidazole;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3N3.2ClH/c15-14(16,17)13-19-11-3-1-2-4-12(11)20(13)9-10-5-7-18-8-6-10;;/h1-4,10,18H,5-9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPYVWNVEKGCLQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CN2C3=CC=CC=C3N=C2C(F)(F)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18Cl2F3N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.